Cas no 1313738-61-2 (1-(1-methylazetidin-3-yl)ethanol)

• Product Name: 1-(1-methylazetidin-3-yl)ethanol
• CAS No: 1313738-61-2
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 1003708
• PubChem ID: 66521738
• Update Time: 2025-06-12

1-(1-methylazetidin-3-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methylazetidin-3-yl)ethanol
• 1-(1-Methylazetidin-3-yl)ethanol
• 1-Methyl-3-(hydroxyethyl)azetidine
• SB52206
• 1313738-61-2
• DB-353805
• 1-(1-methylazetidin-3-yl)ethan-1-ol
• SCHEMBL18204079
• 3-Azetidinemethanol, alpha,1-dimethyl-
• AKOS015949544
• 1-(1-methylazetidin-3-yl)ethanol

• Inchi： 1S/C6H13NO/c1-5(8)6-3-7(2)4-6/h5-6,8H,3-4H2,1-2H3
• InChI Key： MCGGNCUHFFNTAE-UHFFFAOYSA-N
• SMILES： OC(C)C1CN(C)C1

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 1-(1-methylazetidin-3-yl)ethanol

Introduction to 1-(1-methylazetidin-3-yl)ethanol (CAS No. 1313738-61-2)

1-(1-methylazetidin-3-yl)ethanol, identified by its Chemical Abstracts Service (CAS) number 1313738-61-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique azetidine ring system appended with an ethanol side chain, has garnered attention due to its structural versatility and potential applications in drug development. The presence of the methylazetidin-3-yl moiety introduces a stereocenter, making it a valuable intermediate for chiral drug synthesis and molecular probes in biochemical research.

The compound's structure combines the flexibility of an azetidine scaffold with the reactivity of an alcohol functional group, enabling diverse chemical transformations. These properties make it particularly useful in the synthesis of more complex molecules, including pharmacophores targeting various biological pathways. Recent advancements in medicinal chemistry have highlighted the importance of such intermediates in developing novel therapeutic agents.

In the context of contemporary research, 1-(1-methylazetidin-3-yl)ethanol has been explored as a building block for peptidomimetics and enzyme inhibitors. The azetidine ring mimics natural amino acid residues, offering a scaffold for designing molecules that interact with biological targets with high specificity. For instance, studies have demonstrated its utility in creating inhibitors of enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). These enzymes are critical in modulating pain and inflammation, making them prime targets for therapeutic intervention.

The ethanol side chain provides additional opportunities for functionalization, allowing chemists to introduce various substituents that enhance binding affinity or metabolic stability. This adaptability has led to its incorporation into libraries of compounds used in high-throughput screening (HTS) campaigns aimed at discovering new drug candidates. Researchers have leveraged the compound's structural features to develop molecules with improved pharmacokinetic profiles, reducing off-target effects and increasing therapeutic efficacy.

One notable application of 1-(1-methylazetidin-3-yl)ethanol is in the synthesis of protease inhibitors, which are essential in treating diseases such as HIV/AIDS and cancer. The azetidine core can be modified to mimic peptide bonds, enabling the design of irreversible inhibitors that covalently bind to target proteases. Such inhibitors have shown promise in preclinical studies due to their high selectivity and prolonged duration of action. The compound's ability to undergo further derivatization makes it a versatile tool for medicinal chemists seeking to optimize lead structures.

Moreover, the compound has found relevance in biochemical research as a probe for understanding enzyme mechanisms and substrate recognition. Its chiral center allows researchers to study enantioselective catalysis and the role of stereochemistry in biological interactions. Such studies contribute to a deeper understanding of how drugs interact with their targets at the molecular level, informing the design of next-generation therapeutics.

The synthesis of 1-(1-methylazetidin-3-yl)ethanol typically involves multi-step organic reactions starting from readily available precursors. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it accessible for industrial applications. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the desired framework with high enantioselectivity. These methods align with green chemistry principles by minimizing waste and improving atom economy.

In conclusion, 1-(1-methylazetidin-3-yl)ethanol (CAS No. 1313738-61-2) represents a valuable asset in pharmaceutical research and development. Its unique structural features and reactivity make it a versatile intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for this compound, its role in drug discovery is expected to expand further, contributing to advancements in treating diverse diseases.